Cas no 65908-33-0 (1H-Inden-1-one, 5-methoxy-2,3-diphenyl-)

1H-Inden-1-one, 5-methoxy-2,3-diphenyl- structure
65908-33-0 structure
Product name:1H-Inden-1-one, 5-methoxy-2,3-diphenyl-
CAS No:65908-33-0
MF:C22H16O2
MW:312.36124
CID:1697393
PubChem ID:11781932

1H-Inden-1-one, 5-methoxy-2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one, 5-methoxy-2,3-diphenyl-
    • DTXSID801286629
    • 65908-33-0
    • 5-methoxy-2,3-diphenyl-1H-inden-1-one
    • Inchi: InChI=1S/C22H16O2/c1-24-17-12-13-18-19(14-17)20(15-8-4-2-5-9-15)21(22(18)23)16-10-6-3-7-11-16/h2-14H,1H3
    • InChI Key: GEWKNOMOFVITOX-UHFFFAOYSA-N
    • SMILES: COC1=CC2=C(C=C1)C(=O)C(=C2C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 312.11508
  • Monoisotopic Mass: 312.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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